Cas no 2549008-89-9 (5-chloro-4,6-dimethyl-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-3-carbonitrile)

• Product Name: 5-chloro-4,6-dimethyl-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-3-carbonitrile
• CAS No: 2549008-89-9
• MF: C₁₈H₂₃ClN₄
• MW: 330.855022668839
• CID: 5312946
• PubChem ID: 154883386
• Update Time: 2025-11-05

5-chloro-4,6-dimethyl-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS040722683
• 2549008-89-9
• 5-chloro-4,6-dimethyl-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-3-carbonitrile
• F6745-4848
• 5-Chloro-2-[3-(hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-1-azetidinyl]-4,6-dimethyl-3-pyridinecarbonitrile

• Inchi： 1S/C18H23ClN4/c1-11-16(6-20)18(21-12(2)17(11)19)23-9-15(10-23)22-7-13-4-3-5-14(13)8-22/h13-15H,3-5,7-10H2,1-2H3
• InChI Key： GDAJOEXPMBDJPK-UHFFFAOYSA-N
• SMILES： C1(N2CC(N3CC4CCCC4C3)C2)=NC(C)=C(Cl)C(C)=C1C#N

Computed Properties

• Exact Mass: 330.1611244g/mol
• Monoisotopic Mass: 330.1611244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 511.8±50.0 °C(Predicted)
• pka: 8.26±0.20(Predicted)

Additional information on 5-chloro-4,6-dimethyl-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-3-carbonitrile

5-Chloro-4,6-Dimethyl-2-(3-{Octahydrocyclopenta[c]pyrrol-2-yl}Azetidin-1-yl)Pyridine-3-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 2549008-89-9, known as 5-chloro-4,6-dimethyl-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-3-carbonitrile, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutics targeting complex biological systems.

The molecular structure of 5-chloro-4,6-dimethyl-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-3-carbonitrile is characterized by a pyridine ring substituted with chlorine, methyl groups, and a cyano group. The presence of the azetidine ring fused with an octahydrocyclopenta[c]pyrrole moiety introduces significant stereochemical complexity, which is crucial for its interactions with biological targets. This structural diversity has been leveraged in recent research to explore its potential as a modulator of various enzyme activities and receptor interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed innovative methodologies, such as catalytic asymmetric synthesis and microwave-assisted reactions, to optimize the production process. These techniques not only enhance the yield but also ensure the formation of high-purity compounds, which are essential for downstream applications in pharmacology and materials science.

The biological evaluation of 5-chloro-4,6-dimethyl-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-3-carbonitrile has revealed promising results in preclinical studies. It has demonstrated potent activity against several disease-relevant targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs targeting conditions such as cancer, inflammation, and neurological disorders.

In addition to its pharmacological applications, this compound has shown versatility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Recent studies have explored its use as a building block for advanced materials with tailored electronic properties, further expanding its utility beyond traditional pharmaceutical applications.

The development of 5-chloro-4,6-dimethyl-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-3-carbonitrile has been driven by the need for innovative chemical entities that can address unmet medical needs. Its synthesis and characterization represent a significant milestone in medicinal chemistry, paving the way for future discoveries in drug development and material science.